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Compound of Interest

Compound Name: BRD0539

Cat. No.: B606342

For immediate reference, consult your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols. This document provides general guidance based on
available safety data for the proper disposal of BRD0539, a cell-permeable and reversible
SpCas9 inhibitor.

BRDO0539 is utilized by researchers and drug development professionals for its ability to dose-
dependently inhibit Streptococcus pyogenes Cas9 (SpCas9) in in-vitro DNA cleavage assays.
[1][2] Adherence to proper disposal procedures is crucial for laboratory safety and
environmental protection.

Key Chemical and Safety Data

A summary of essential data for BRD0539 is provided below. This information is critical for a
comprehensive understanding of the compound's characteristics for safe handling and
disposal.
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Property

Value

Chemical Name

(3aR,4R,9bR)-8-(2-Fluorophenyl)-2,3,3a,4,5,9b-
hexahydro-1-[(4-methylphenyl)sulfonyl]-1H-

pyrrolo[3,2-c]quinoline-4-methanol

Molecular Formula

C25H25FN203S[3]

Molecular Weight 452.54 g/mol [3]
CAS Number 1403838-79-8[3]
Form Powder/Solid[1]

Storage (Solid)

Store at -20°CJ3]

Storage (In Solvent)

Store at -80°CJ[1][3]

Known Hazards

To the best of our knowledge, the chemical,
physical, and toxicological properties have not

been thoroughly investigated.

Personal Protective Equipment (PPE)

Lab coat, safety glasses, and chemical-resistant

gloves.

Disposal Procedures

The primary principle for the disposal of BRD0539 is to treat it as chemical waste. Do not

dispose of this compound down the drain or in regular trash.

Step-by-Step Disposal Protocol:

e \Waste Collection:

o Solid Waste: Collect unused BRD0539 powder and any materials contaminated with the

solid (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed container

designated for chemical waste.

o Liquid Waste: Collect solutions containing BRD0539 (e.g., dissolved in DMSOI[2][3]) and
any contaminated solvents in a separate, sealed, and clearly labeled container for liquid

chemical waste.
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Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"BRD0539," and any solvents used.

Storage:

o Store the sealed waste container in a designated, secure area for hazardous waste, away
from incompatible materials, until it is collected by your institution's EHS department.

Decontamination:

o Decontaminate any surfaces that may have come into contact with BRD0539 using an
appropriate laboratory disinfectant or cleaning agent. Dispose of cleaning materials as
chemical waste.

EHS Collection:

o Arrange for the collection of the chemical waste by your institution's EHS department for
final disposal according to local, state, and federal regulations.

Experimental Workflow for BRD0539 Disposal

The following diagram outlines the logical workflow for the proper disposal of BRD0539 in a
laboratory setting.
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Caption: Workflow for the proper segregation and disposal of BRD0539 waste.

Disclaimer: This information is intended for guidance purposes only. Always consult the Safety
Data Sheet (SDS) provided by the manufacturer and your institution's specific safety protocols
before handling and disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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